N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H19FN4O2/c19-14-4-6-15(7-5-14)21-18(25)23-11-9-22(10-12-23)17(24)13-16-3-1-2-8-20-16/h1-8H,9-13H2,(H,21,25)
• InChI Key: BKFRXOXPTRYXBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CC2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H19FN4O2
• Molecular Weight: 342.4 g/mol

Description

N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide, also known as FPAC, is a chemical compound that has been studied for its potential use in scientific research. It is a piperazine derivative that has been synthesized in recent years and has shown promising results in various applications.

Mechanism of Action

N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide acts as an agonist for the 5-HT1A receptor, which means it activates the receptor and produces a response. The 5-HT1A receptor is involved in the regulation of serotonin, a neurotransmitter that is involved in mood and anxiety. By activating the 5-HT1A receptor, N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide can modulate serotonin levels and potentially have an effect on mood and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide are still being studied. It has been shown to have a high affinity for the 5-HT1A receptor, but its effects on serotonin levels and other neurotransmitters are not fully understood. N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide has also been shown to have low toxicity and minimal side effects in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the receptor's function and potential therapeutic targets. N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide has also been shown to have low toxicity and minimal side effects, which makes it a safer alternative to other compounds that may have more harmful effects.
One limitation of N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide is its specificity for the 5-HT1A receptor, which may limit its use in studying other neurotransmitter systems. N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide also has a short half-life, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide. One direction is to further investigate its potential as a PET imaging agent for the 5-HT1A receptor. Another direction is to study its effects on other neurotransmitter systems and potential therapeutic targets. Additionally, the synthesis of N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide could be optimized to produce higher yields and purity.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide involves several steps, including the reaction of 4-fluorobenzaldehyde with pyridine-2-carboxylic acid to form 4-(2-pyridyl)benzaldehyde. This intermediate is then reacted with piperazine and acetic anhydride to form N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide. The synthesis of N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide has been optimized to produce high yields and purity.

Scientific Research Applications

N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. N-(4-fluorophenyl)-4-(2-pyridin-2-ylacetyl)piperazine-1-carboxamide has also been studied for its potential use as a PET imaging agent for the 5-HT1A receptor.